N-[2-(dimethylamino)-2-(furan-2-yl)ethyl]-2-fluorobenzamide

• Molecular Formula: C15H17FN2O2
• Molecular Weight: 276.31 g/mol
• IUPAC Name: N-[2-(dimethylamino)-2-(furan-2-yl)ethyl]-2-fluorobenzamide
• InChI: InChI=1S/C15H17FN2O2/c1-18(2)13(14-8-5-9-20-14)10-17-15(19)11-6-3-4-7-12(11)16/h3-9,13H,10H2,1-2H3,(H,17,19)
• InChI Key: NLOUFYPBHLQQTD-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(CNC(=O)C1=CC=CC=C1F)C2=CC=CO2

Description

N-[2-(dimethylamino)-2-(furan-2-yl)ethyl]-2-fluorobenzamide is an organic compound that belongs to the class of benzamides It features a furan ring, a dimethylamino group, and a fluorobenzamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[2-(dimethylamino)-2-(furan-2-yl)ethyl]-2-fluorobenzamide typically involves the following steps:

Formation of the furan ring: The furan ring can be synthesized through various methods, including the Paal-Knorr synthesis, which involves the cyclization of 1,4-dicarbonyl compounds.

Introduction of the dimethylamino group: This can be achieved by reacting the furan derivative with dimethylamine under appropriate conditions.

Formation of the fluorobenzamide moiety: This step involves the reaction of the intermediate with 2-fluorobenzoic acid or its derivatives.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to ensure high yield and purity. This includes the use of catalysts, controlled reaction temperatures, and purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

N-[2-(dimethylamino)-2-(furan-2-yl)ethyl]-2-fluorobenzamide undergoes various chemical reactions, including:

Oxidation: The furan ring can be oxidized to form furan-2,3-dione derivatives.

Reduction: The compound can be reduced to form corresponding alcohols or amines.

Substitution: The fluorine atom in the benzamide moiety can be substituted with other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are used.

Substitution: Nucleophiles like amines, thiols, and alkoxides can be used under basic or acidic conditions.

Major Products

Oxidation: Furan-2,3-dione derivatives.

Reduction: Corresponding alcohols or amines.

Substitution: Various substituted benzamides depending on the nucleophile used.

Scientific Research Applications

N-[2-(dimethylamino)-2-(furan-2-yl)ethyl]-2-fluorobenzamide has several scientific research applications:

Medicinal Chemistry: It is studied for its potential as a pharmacological agent, particularly in the development of drugs targeting specific receptors or enzymes.

Biological Research: The compound is used in studies involving cell signaling pathways and molecular interactions.

Industrial Applications: It can be used as an intermediate in the synthesis of more complex organic molecules.

Mechanism of Action

The mechanism of action of N-[2-(dimethylamino)-2-(furan-2-yl)ethyl]-2-fluorobenzamide involves its interaction with specific molecular targets, such as enzymes or receptors. The dimethylamino group and the furan ring play crucial roles in binding to these targets, leading to modulation of their activity. The exact pathways involved depend on the specific application and target.

Comparison with Similar Compounds

Similar Compounds

• N-[2-(furan-2-yl)ethyl]acetamide
• N-[2-(furan-2-yl)quinolin-4-yl]-N’,N’-dimethylethane-1,2-diamine
• N-(2-{2-(dimethylamino)ethylamino}-4-methoxy-5-{[4-(1-methyl-1H-indol-3-yl)-2-pyrimidinyl]amino}phenyl)propanamide

Uniqueness

N-[2-(dimethylamino)-2-(furan-2-yl)ethyl]-2-fluorobenzamide is unique due to the presence of the fluorobenzamide moiety, which imparts distinct chemical and biological properties